Cas no 61916-60-7 (3-(4-methoxyphenyl)amino-3-oxopropanoic Acid)

• Product Name: 3-(4-methoxyphenyl)amino-3-oxopropanoic Acid
• CAS No: 61916-60-7
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD00201915
• CID: 463177
• PubChem ID: 11658539
• Update Time: 2025-04-19

3-(4-methoxyphenyl)amino-3-oxopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((4-Methoxyphenyl)amino)-3-oxopropanoic acid
• 3-(4-methoxyanilino)-3-oxopropanoic acid
• Propanoic acid, 3-[(4-methoxyphenyl)amino]-3-oxo-
• 3-[(4-methoxyphenyl)amino]-3-oxopropanoic acid(SALTDATA: FREE)
• malonic acid p-anisidide
• Malonsaeure-mono-p-anisidid
• 61916-60-7
• 3-[(4-methoxyphenyl)amino]-3-oxopropanoic acid
• SCHEMBL308447
• 2-[(4-methoxyphenyl)carbamoyl]acetic Acid
• Oprea1_629020
• AKOS003665087
• RCVPARJLXXAYQW-UHFFFAOYSA-N
• FT-0720026
• MFCD00201915
• 3-((4-Methoxyphenyl)amino)-3-oxopropanoicacid
• CS-0359402
• DTXSID50470153
• 3-(4-Methoxyphenylamino)-3-oxopropanoic acid
• 3-(4-methoxyphenyl)amino-3-oxopropanoic Acid

• MDL： MFCD00201915
• Inchi： 1S/C10H11NO4/c1-15-8-4-2-7(3-5-8)11-9(12)6-10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： RCVPARJLXXAYQW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC(CC(=O)O)=O

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 1.18140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides